Cas no 83400-14-0 (4-[[5-chloro-2-mesyl-6-methyl-4-pyrimidinyl]amino]-5-hydroxy-6-[(o-sulphophenyl)azo]naphthalene-1,7-disulphonic acid, sodium salt)

• Product name: 4-[[5-chloro-2-mesyl-6-methyl-4-pyrimidinyl]amino]-5-hydroxy-6-[(o-sulphophenyl)azo]naphthalene-1,7-disulphonic acid, sodium salt
• CAS No: 83400-14-0
• MF: C₂₂H₁₅ClN₅Na₃O₁₂S₄
• MW: 774.063111543655
• CID: 729476

4-[[5-chloro-2-mesyl-6-methyl-4-pyrimidinyl]amino]-5-hydroxy-6-[(o-sulphophenyl)azo]naphthalene-1,7-disulphonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthalenedisulfonicacid,4-[[5-chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl]amino]-5-hydroxy-6-[2-(2-sulfophenyl)diazenyl]-,sodium salt (1:?)
• 4-[[5-chloro-2-mesyl-6-methyl-4-pyrimidinyl]amino]-5-hydroxy-6-[(o-sulphophenyl)azo]naphthalene-1,7-disulphonic acid, sodium salt
• 1,7-Naphthalenedisulfonic acid, 4-((5-chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl)amino)-5-hydroxy-6-(2-(2-sulfophenyl)diazenyl)-, sodium salt (1:3)
• 1,7-Naphthalenedisulfonic acid, 4-[[5-chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl]amino]-5-hydroxy-6-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3)
• 4-((5-Chloro-2-mesyl-6-methyl-4-pyrimidinyl)amino)-5-hydroxy-6-((o-sulphophenyl)azo)naphthalene-1,7-disulphonic acid, sodium salt
• 1,7-Naph
• CID 136075851
• 4-[[5-Chloro-6-methyl-2-(methylsulfonyl)-4-pyrimidinyl]amino]-5-hydroxy-6-[(2-sulfophenyl)azo]-1,7-naphthalenedisulfonic acid/sodium,(1:x) salt
• Einecs 280-430-5

• Inchi： 1S/C22H18ClN5O12S4.3Na/c1-10-18(23)21(26-22(24-10)41(2,30)31)25-13-7-8-14(42(32,33)34)11-9-16(44(38,39)40)19(20(29)17(11)13)28-27-12-5-3-4-6-15(12)43(35,36)37;;;/h3-9,29H,1-2H3,(H,24,25,26)(H,32,33,34)(H,35,36,37)(H,38,39,40);;;/q;3*+1/p-3/b28-27+;;;
• InChI Key： HOZHFCQRPQJCNU-TYMWBDRGSA-K
• SMILES： ClC1=C(C)N=C(N=C1NC1C=CC(=C2C=C(C(=C(C2=1)O)/N=N/C1C=CC=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(C)(=O)=O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 772.898
• Monoisotopic Mass: 772.898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1470
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 322